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Compound of Interest

Compound Name: Trimethylindium

Cat. No.: B1585567 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical properties

and significant hazards associated with trimethylindium (TMI). Trimethylindium is a critical

organometallic precursor in the semiconductor industry, particularly in the manufacturing of

indium-containing compound semiconductors.[1] Its utility, however, is matched by its

hazardous nature, necessitating a thorough understanding of its characteristics for safe

handling and application. This document is intended to serve as a vital resource for

researchers, scientists, and professionals in drug development who may encounter or utilize

this compound in their work.

Core Chemical Properties
Trimethylindium, with the chemical formula In(CH₃)₃, is a colorless, pyrophoric solid.[1][2] It is

a volatile compound that is essential as a metalorganic source of indium for Metal-Organic

Vapor Phase Epitaxy (MOVPE).[3] The high purity of TMI, often exceeding 99.9999%, is crucial

for achieving the desired electronic properties in semiconductor materials.[3]

Quantitative Chemical Data
The fundamental physicochemical properties of trimethylindium are summarized in the table

below for easy reference and comparison.
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Property Value References

Molecular Formula C₃H₉In [1]

Molecular Weight 159.922 g/mol [4]

Appearance White, crystalline solid [3]

Melting Point 88 °C (190 °F; 361 K) [1]

Boiling Point 134 °C (273 °F; 407 K) [1]

Density 1.568 g/cm³ [1]

Vapor Pressure 2.4 mmHg [5]

Solubility in Water Reacts violently [5]

Inherent Hazards and Safety Precautions
The primary hazard associated with trimethylindium is its pyrophoric nature, meaning it can

ignite spontaneously upon contact with air.[3][6] It also reacts violently with water, releasing

flammable gases that can self-ignite.[6][7] These properties demand stringent safety protocols

and specialized handling procedures.

Hazard Classification and GHS Information
The following table outlines the GHS hazard classifications for trimethylindium, providing a

clear summary of its intrinsic dangers.
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Hazard Class GHS Classification Hazard Statement References

Pyrophoric Solids Category 1

H250: Catches fire

spontaneously if

exposed to air

[6][8]

Substances which in

contact with water

emit flammable gases

Category 1

H260: In contact with

water releases

flammable gases

which may ignite

spontaneously

[6][8]

Skin

Corrosion/Irritation
Category 1B

H314: Causes severe

skin burns and eye

damage

[6][8]

Serious Eye

Damage/Eye Irritation
Category 1

H318: Causes serious

eye damage
[6][8]

Health Effects and First Aid
Exposure to trimethylindium can cause severe skin burns and eye damage.[6][7] Inhalation of

its combustion products can lead to irritation of the respiratory tract.[6] In case of exposure,

immediate and appropriate first aid is critical.

Skin Contact: Immediately flush the affected area with copious amounts of water.[4] Remove

contaminated clothing, but only if it is not stuck to the skin.[4] Seek immediate medical

attention.[4]

Eye Contact: Immediately flush eyes with large quantities of water for at least 15 minutes,

holding the eyelids open.[4] Do not wear contact lenses when handling this material.[4] Seek

immediate medical attention.[4]

Inhalation: Move the exposed individual to an uncontaminated area.[4] If breathing is difficult,

administer oxygen.[4] If breathing has stopped, provide artificial respiration.[4] Seek

immediate medical attention.[4]

Experimental Protocols and Handling Procedures
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Given the hazardous nature of trimethylindium, all manipulations must be conducted with

strict adherence to safety protocols. This includes the use of appropriate personal protective

equipment (PPE) and engineering controls.

Personal Protective Equipment (PPE)
Eye and Face Protection: Chemical splash goggles and a face shield are mandatory.[3][7]

Skin Protection: A flame-resistant lab coat, worn over clothing made of natural fibers, is

required.[3][9] Chemical-resistant gloves (e.g., neoprene or nitrile) must be worn.[3][7]

Respiratory Protection: Handling should be done in a well-ventilated fume hood or a glove

box to avoid inhalation.[6][7] In case of a spill or fire, a self-contained breathing apparatus is

necessary.[4]

Engineering Controls
Glove Box: For most operations, especially those involving the transfer of the solid, a glove

box with an inert atmosphere (e.g., argon or nitrogen) is the preferred engineering control.[3]

[6]

Fume Hood: All work with trimethylindium should be performed in a certified chemical fume

hood with the sash positioned as low as possible.[3]

Fire Extinguishing Media: A Class D dry powder fire extinguisher (e.g., Met-L-X, Lith-X) or

dry sand must be readily available in the immediate work area.[4][6] NEVER use water,

carbon dioxide, or halogenated extinguishers on a trimethylindium fire.[4]

Visualizing Relationships and Workflows
To better illustrate the connections between the properties of trimethylindium and its

associated hazards, as well as a general workflow for its safe handling, the following diagrams

are provided.
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Caption: Logical relationship between the chemical properties of trimethylindium and its

inherent hazards.
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Caption: General experimental workflow for the safe handling of trimethylindium.
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Detailed Experimental Methodologies
The following sections provide detailed, plausible experimental protocols for the synthesis, use

in MOVPE, and NMR analysis of trimethylindium. These are intended as illustrative examples

and should be adapted and reviewed by qualified personnel before implementation.

Experimental Protocol 1: Synthesis of Trimethylindium
This protocol is based on the reaction of indium(III) chloride with trimethylaluminum in a high-

boiling point solvent.[10][11]

Materials and Equipment:

Indium(III) chloride (InCl₃)

Trimethylaluminum (TMA)

Potassium fluoride (KF)

Squalane (high-boiling solvent)

Anhydrous, deoxygenated solvents (e.g., cyclopentane) for washing

Schlenk line apparatus with inert gas (argon or nitrogen) supply

Three-neck round-bottom flask equipped with a mechanical stirrer, condenser, and dropping

funnel

Heating mantle with temperature controller

Sublimation apparatus

Procedure:

Apparatus Setup: Assemble the Schlenk line apparatus, ensuring all glassware is thoroughly

oven-dried and cooled under a stream of inert gas.

Charging the Reactor: In a glove box, charge the three-neck flask with potassium fluoride

(1500 g) and indium(III) chloride (800 g).[10]
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Solvent Addition: Remove the flask from the glove box and connect it to the Schlenk line.

Add squalane (4 L) to the flask under a positive pressure of inert gas.[10]

Initiation of Reaction: Begin mechanical stirring. Slowly add an initial portion of

trimethylaluminum (100 ml) dropwise from the dropping funnel. A brief appearance of white

smoke may be observed.[10]

Main Reaction: Stir the mixture for two hours at room temperature. Then, heat the reaction

mixture to 125°C. Add the remaining trimethylaluminum (to a total of 800 g) over a period of

2.5 hours, maintaining the internal temperature between 100 and 105°C.[10]

Reaction Completion and Cooling: After the addition is complete, continue heating the

mixture at 100-120°C for an additional 3 hours.[10] Allow the reaction to cool to room

temperature under inert gas.

Product Isolation and Purification:

Carefully transfer the reaction mixture to a sublimation apparatus under an inert

atmosphere.

Slowly heat the apparatus to 58°C to initiate sublimation, which is carried out for 12 hours

with a maximum temperature of 70°C.[10]

Collect the sublimed trimethylindium.

For further purification, wash the collected TMI with anhydrous cyclopentane and

resublimate.[10]

Experimental Protocol 2: General Procedure for MOVPE
of an InP Layer
This protocol outlines a general procedure for the deposition of an indium phosphide (InP) layer

using trimethylindium and phosphine in a laboratory-scale MOVPE reactor.

Materials and Equipment:

Trimethylindium (TMI) bubbler
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Phosphine (PH₃) gas cylinder (or an alternative phosphorus precursor)

Hydrogen (H₂) carrier gas

InP substrate

MOVPE reactor system with mass flow controllers, pressure control, and substrate heater

Procedure:

Substrate Preparation: Clean the InP substrate using a standard procedure (e.g., degreasing

with organic solvents followed by an acid etch and deionized water rinse) and load it into the

MOVPE reactor.

System Purge: Purge the entire MOVPE system, including the gas lines and reactor

chamber, with high-purity hydrogen gas to remove any residual air and moisture.

Substrate Heating: Heat the InP substrate to the desired growth temperature (typically in the

range of 500-650°C) under a flow of phosphine and hydrogen. The phosphine flow is

necessary to prevent the thermal decomposition of the InP substrate.

Growth Initiation: Once the substrate temperature is stable, introduce a controlled flow of

trimethylindium vapor into the reactor by passing hydrogen carrier gas through the TMI

bubbler. The TMI and PH₃ will react at the hot substrate surface to deposit an epitaxial layer

of InP.

Growth and Termination: Maintain the gas flows and temperature for the desired growth

duration to achieve the target layer thickness. To terminate the growth, switch the TMI flow to

the vent line while keeping the PH₃ and H₂ flows on.

Cooling: Cool the substrate to room temperature under a continuous flow of phosphine and

hydrogen.

System Shutdown: Once at room temperature, shut off the precursor and carrier gas flows

and vent the reactor. The coated substrate can then be safely removed.
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Experimental Protocol 3: Preparation of an NMR Sample
of Trimethylindium
This protocol describes the safe preparation of an NMR sample of the pyrophoric and air-

sensitive trimethylindium. All steps must be performed in a glove box.

Materials and Equipment:

Trimethylindium (TMI)

Anhydrous deuterated benzene (C₆D₆)

NMR tube and cap

Small vial

Pasteur pipette and bulb

Spatula

Glove box with an inert atmosphere

Procedure:

Glove Box Preparation: Ensure the glove box is purged and has a stable inert atmosphere

with low oxygen and moisture levels. Bring all necessary materials and equipment into the

glove box.

Sample Weighing: In the small vial, carefully weigh a small amount of trimethylindium
(typically 5-10 mg for ¹H NMR).

Dissolution: Add approximately 0.6-0.7 mL of anhydrous deuterated benzene to the vial

containing the TMI. Gently swirl the vial to dissolve the solid.

Transfer to NMR Tube: Using the Pasteur pipette, carefully transfer the solution from the vial

to the NMR tube.
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Capping and Sealing: Securely cap the NMR tube. For extra precaution against leakage, the

cap can be wrapped with Parafilm.

Removal from Glove Box: Safely remove the sealed NMR tube from the glove box.

Analysis: The sample is now ready for NMR analysis. Inform the NMR facility manager about

the hazardous nature of the sample.

Post-Analysis Handling: After analysis, the sample must be returned to a glove box for safe

quenching and disposal of the contents. The NMR tube should be thoroughly cleaned and

decontaminated.

This guide provides essential information for the safe and effective use of trimethylindium. It

is imperative that all personnel working with this compound receive thorough training on its

hazards and the specific procedures required for its handling. Always consult the Safety Data

Sheet (SDS) and relevant institutional safety protocols before commencing any work with

trimethylindium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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